Cas no 2137101-49-4 (4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide)
4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide
- N-[(3-aminocyclobutyl)methyl]-4-nitrobenzene-1-sulfonamide
- EN300-1167768
- 4-nitro-N-{[(1r,3r)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide
- EN300-1167783
- 2137101-49-4
- EN300-1167766
- 2137145-92-5
- 2138067-59-9
- 4-nitro-N-{[(1s,3s)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide
-
- Inchi: 1S/C11H15N3O4S/c12-9-5-8(6-9)7-13-19(17,18)11-3-1-10(2-4-11)14(15)16/h1-4,8-9,13H,5-7,12H2
- InChI Key: FQPIHJBUZFADOA-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1CC(C1)N)(=O)=O
Computed Properties
- Exact Mass: 285.07832714g/mol
- Monoisotopic Mass: 285.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 126Ų
4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167766-0.05g |
4-nitro-N-{[(1s,3s)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide |
2137101-49-4 | 0.05g |
$1032.0 | 2023-07-10 | ||
| Enamine | EN300-1167766-0.1g |
4-nitro-N-{[(1s,3s)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide |
2137101-49-4 | 0.1g |
$1081.0 | 2023-07-10 | ||
| Enamine | EN300-1167766-0.25g |
4-nitro-N-{[(1s,3s)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide |
2137101-49-4 | 0.25g |
$1131.0 | 2023-07-10 | ||
| Enamine | EN300-1167766-0.5g |
4-nitro-N-{[(1s,3s)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide |
2137101-49-4 | 0.5g |
$1180.0 | 2023-07-10 | ||
| Enamine | EN300-1167766-1.0g |
4-nitro-N-{[(1s,3s)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide |
2137101-49-4 | 1.0g |
$1229.0 | 2023-07-10 | ||
| Enamine | EN300-1167766-2.5g |
4-nitro-N-{[(1s,3s)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide |
2137101-49-4 | 2.5g |
$2408.0 | 2023-07-10 | ||
| Enamine | EN300-1167766-5.0g |
4-nitro-N-{[(1s,3s)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide |
2137101-49-4 | 5.0g |
$3562.0 | 2023-07-10 | ||
| Enamine | EN300-1167766-10.0g |
4-nitro-N-{[(1s,3s)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide |
2137101-49-4 | 10.0g |
$5283.0 | 2023-07-10 | ||
| Enamine | EN300-1167766-50mg |
4-nitro-N-{[(1s,3s)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide |
2137101-49-4 | 50mg |
$768.0 | 2023-10-03 | ||
| Enamine | EN300-1167766-100mg |
4-nitro-N-{[(1s,3s)-3-aminocyclobutyl]methyl}benzene-1-sulfonamide |
2137101-49-4 | 100mg |
$804.0 | 2023-10-03 |
4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide
Recent Advances in the Study of 4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide (CAS: 2137101-49-4)
The compound 4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide (CAS: 2137101-49-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique cyclobutylmethylamine moiety and nitro-substituted benzene ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and targeted drug delivery.
One of the key areas of research involves the compound's role as a potential inhibitor of sulfotransferase enzymes. Sulfotransferases play a critical role in the metabolism of endogenous compounds and xenobiotics, and their dysregulation has been implicated in several diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide exhibits selective inhibition against specific sulfotransferase isoforms, suggesting its utility as a lead compound for further drug development.
Another notable advancement is the exploration of this compound's pharmacokinetic properties. Researchers have employed advanced computational modeling and in vivo studies to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicate favorable bioavailability and metabolic stability, which are essential for its progression into preclinical trials. Additionally, structural modifications, such as the introduction of fluorine atoms or the optimization of the nitro group's position, have been investigated to enhance its binding affinity and selectivity.
In the context of targeted therapy, 4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide has been conjugated with nanoparticles and other drug delivery systems to improve its therapeutic efficacy. For instance, recent studies have explored its incorporation into liposomal formulations, which have shown enhanced tumor-targeting capabilities in animal models. These innovations highlight the compound's versatility and potential for application in precision medicine.
Despite these promising findings, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Ongoing research aims to address these issues through structure-activity relationship (SAR) studies and the development of prodrug strategies. Furthermore, collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide represents a compelling candidate for further investigation in the fields of enzyme inhibition and drug delivery. Its unique chemical structure and demonstrated biological activity underscore its potential as a therapeutic agent. Future studies will likely focus on refining its pharmacological properties and expanding its applications to other disease models.
2137101-49-4 (4-nitro-N-{(1s,3s)-3-aminocyclobutylmethyl}benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)